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Compound of Interest

Compound Name: Thiencarbazone-methyl

Cat. No.: B109839

Abstract

This application note describes a sensitive and selective method for the determination of
thiencarbazone-methyl in environmental matrices, specifically soil and water, using Liquid
Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The method employs a
straightforward sample preparation procedure followed by a rapid LC-MS/MS analysis,
providing high throughput and reliable quantification. The method has been validated to
demonstrate its accuracy, precision, and linearity over a relevant concentration range.

Introduction

Thiencarbazone-methyl is a sulfonylurea herbicide used for the control of a wide range of
grass and broadleaf weeds in various crops.[1] Due to its application in agricultural settings,
there is a potential for this compound to contaminate soil and water resources. Therefore, a
robust and sensitive analytical method is crucial for monitoring its presence in the environment
to ensure regulatory compliance and assess potential ecological risks. This application note
presents a validated LC-MS/MS method for the quantification of thiencarbazone-methyl in soil
and water samples.

Experimental
Materials and Reagents
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o Thiencarbazone-methyl analytical standard (PESTANAL®, CAS: 317815-83-1) was
purchased from Sigma-Aldrich or a similar certified reference material provider.

o Acetonitrile (LC-MS grade)

¢ Methanol (LC-MS grade)

o Water (LC-MS grade)

e Formic acid (LC-MS grade)

e Primary Secondary Amine (PSA) sorbent
¢ Anhydrous Magnesium Sulfate (MgSOa)

e Oasis HLB Solid Phase Extraction (SPE) cartridges

Instrumentation

An LC-MS/MS system equipped with an electrospray ionization (ESI) source was used for the
analysis. The system consisted of a high-performance liquid chromatograph (HPLC) coupled to
a triple quadrupole mass spectrometer.

LC-MS/MS Conditions

The chromatographic and mass spectrometric conditions were optimized for the analysis of
thiencarbazone-methyl and are summarized in the table below.
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Parameter

Condition

LC Column

C18 reversed-phase column (e.g., 2.1 x 75 mm,
2.7 pm)[2]

Mobile Phase A

Water with 0.1% Formic Acid

Mobile Phase B

Acetonitrile with 0.1% Formic Acid

5% B to 95% B over 5 minutes, hold for 2

Gradient ) o N
minutes, return to initial conditions

Flow Rate 0.3 mL/min

Injection Volume 5puL

lonization Mode

Electrospray lonization (ESI), Negative[2]

Scan Type

Multiple Reaction Monitoring (MRM)

Precursor lon (m/z)

[Value to be determined from standard infusion]

Product lons (m/z)

[Values to be determined from standard

infusion]

Collision Energy

[Optimized values for each transition]

Dwell Time

100 ms

Protocols

Standard Solution Preparation

A stock solution of thiencarbazone-methyl (100 pg/mL) was prepared in acetonitrile. Working
standard solutions were prepared by serial dilution of the stock solution with a mixture of
acetonitrile and water (1:1, v/v) to create a calibration curve ranging from 0.1 to 100 ng/mL.

Sample Preparation

A solid-phase extraction (SPE) method was used for the pre-concentration and cleanup of
water samples.
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50 mL Water Sample

y

Condition HLB SPE Cartridge

Acidify with Formic Acid (Methanol then Water)

Y

Load Sample onto SPE Cartridge

y

Wash Cartridge
(e.g., 5% Methanol in Water)

y

Elute with Acetonitrile

y

Evaporate to Dryness

y

Reconstitute in 1 mL
Mobile Phase A/B (50:50)

Y

10 g Soil Sample

Add 10 mL Acetonitrile
(acidified with Formic Acid)

:

Vortex for 1 min

:

Add MgSO4

:

Shake vigorously for 1 min

:

Centrifuge at 4000 rpm for 5 min

:

Transfer 1 mL of Supernatant

:

Add PSA and MgSOa
(for cleanup)

:

Vortex for 30 sec

:

Centrifuge at 10000 rpm for 5 min

:

Filter through 0.22 pm Syringe Filter

l
L
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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